5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine
Overview
Description
5-(1-Methyl-1H-pyrazol-4-yl)pyridin-2-amine is a chemical compound with the CAS Number: 1247542-90-0 . It has a molecular weight of 174.21 . The IUPAC name for this compound is 5-(1-methyl-1H-pyrazol-4-yl)-2-pyridinamine .
Synthesis Analysis
The synthesis of a similar compound, N-(6-chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine, was described in a three-step procedure including a Buchwald–Hartwig arylamination with benzophenone imine and a highly regioselective nucleophilic aromatic substitution .Molecular Structure Analysis
The InChI code for 5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine is 1S/C9H10N4/c1-13-6-8(5-12-13)7-2-3-9(10)11-4-7/h2-6H,1H3,(H2,10,11) .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 365.2±32.0 C at 760 mmHg . It should be stored at 4C and protected from light .Scientific Research Applications
- Researchers explore derivatives of this compound for their pharmacological properties. Its structural analogs, such as pyrazolo[4,3-b]pyridines, have shown promise as substrates for drug development. These derivatives are investigated for treating central nervous system disorders, viral infections, inflammation, tumors, cardiovascular diseases, and bacterial infections .
- Novel derivatives containing the pyrazolopyridine scaffold have been synthesized and evaluated for their cytotoxic effects against human breast cancer cells (MCF-7). Researchers assess their in vitro cell viability at various concentrations, aiming to identify potential anticancer agents .
- Nicotinamide phosphoribosyltransferase (NAMPT) catalyzes the rate-limiting step in the NAD+ salvage pathway. Since NAD+ plays a crucial role in metabolism and aging, activating NAMPT is an attractive therapeutic target for diverse diseases. Compounds related to 5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine may impact this pathway .
- Researchers have synthesized derivatives containing imidazole and pyrazole moieties. These compounds were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis strains. The goal is to identify potential candidates for tuberculosis treatment .
Drug Discovery and Medicinal Chemistry
Anticancer Potential
NAD+ Salvage Pathway Modulation
Antitubercular Activity
Safety and Hazards
Mechanism of Action
Target of Action
Similar pyrazole-bearing compounds have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
It’s worth noting that pyrazole derivatives have been shown to interact with their targets in a way that leads to significant biological activities .
Biochemical Pathways
Similar pyrazole derivatives have been reported to have significant effects on various biochemical pathways, leading to their diverse pharmacological effects .
Pharmacokinetics
The compound is a solid at room temperature and has a boiling point of 3652±320 C at 760 mmHg . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
Similar pyrazole derivatives have been reported to have significant antileishmanial and antimalarial activities .
Action Environment
It’s worth noting that the compound should be stored at 4c and protected from light , suggesting that its stability and efficacy could be affected by temperature and light exposure.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine involves the reaction of 2-chloro-5-nitropyridine with 1-methyl-1H-pyrazole followed by reduction of the resulting nitro compound and subsequent substitution of the chloride with an amine group.", "Starting Materials": [ "2-chloro-5-nitropyridine", "1-methyl-1H-pyrazole", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: 2-chloro-5-nitropyridine is reacted with 1-methyl-1H-pyrazole in ethanol and water at reflux temperature to yield 5-(1-methyl-1H-pyrazol-4-yl)pyridine.", "Step 2: The nitro group in 5-(1-methyl-1H-pyrazol-4-yl)pyridine is reduced to an amino group using sodium borohydride in ethanol and water.", "Step 3: The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt of 5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine.", "Step 4: The hydrochloride salt is then treated with sodium hydroxide to liberate the free amine, which can be isolated by filtration and drying." ] } | |
CAS RN |
1247542-90-0 |
Product Name |
5-(1-methyl-1H-pyrazol-4-yl)pyridin-2-amine |
Molecular Formula |
C9H10N4 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
